![molecular formula C13H15IO B2702402 1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane CAS No. 2287313-42-0](/img/structure/B2702402.png)
1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane, also known as WIN 55,212-2, is a synthetic cannabinoid that has been widely used in scientific research. It was first synthesized in the mid-1990s and has since been used to study the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane 55,212-2 acts as a partial agonist of both CB1 and CB2 receptors, which means that it can activate these receptors to a certain extent, but not to the same degree as full agonists. It has been shown to have a higher affinity for CB1 receptors than CB2 receptors, which may explain its effects on mood and appetite.
Biochemical and Physiological Effects
This compound 55,212-2 has been shown to have a wide range of biochemical and physiological effects, including the modulation of pain sensation, appetite, and mood. It has also been shown to have anti-inflammatory and neuroprotective effects, which may make it useful in the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane 55,212-2 in lab experiments is its high affinity for CB1 and CB2 receptors, which allows for precise manipulation of the endocannabinoid system. However, its partial agonist activity may also limit its usefulness in certain experiments, as it may not fully activate the receptors under study.
Future Directions
There are several areas of future research that could be explored using 1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane 55,212-2. These include the development of more potent and selective CB1 and CB2 receptor agonists, as well as the investigation of the role of the endocannabinoid system in various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound 55,212-2, as well as its potential therapeutic applications.
Synthesis Methods
The synthesis of 1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane 55,212-2 involves several steps, including the reaction of 1,5-cyclooctadiene with iodine to form the corresponding diiodide. This is followed by the reaction of the diiodide with 2-ethoxyphenyl magnesium bromide to form the desired product. The final step involves the reduction of the double bond in the cyclooctadiene ring using lithium aluminum hydride.
Scientific Research Applications
1-(2-Ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane 55,212-2 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to have a high affinity for both CB1 and CB2 receptors, which are found throughout the body and are involved in a wide range of physiological processes, including pain sensation, appetite, and mood regulation.
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-iodobicyclo[1.1.1]pentane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15IO/c1-2-15-11-6-4-3-5-10(11)12-7-13(14,8-12)9-12/h3-6H,2,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUWZOHYGOUNPED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C23CC(C2)(C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15IO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.